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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the essential thermodynamic data for

toluene, a ubiquitous solvent in scientific research and the pharmaceutical industry. Accurate

thermodynamic parameters are critical for a wide range of applications, from reaction

engineering and process design to understanding molecular interactions and solvation

thermodynamics in drug development. This document summarizes key thermodynamic

properties of toluene at various temperatures and pressures, outlines the experimental

methodologies used for their determination, and illustrates the relationships between these

properties.

Core Thermodynamic Data
The following tables present a curated summary of essential thermodynamic data for toluene,

compiled from various reputable sources. These values are crucial for modeling and optimizing

processes where toluene is used as a solvent or reactant.

Vapor Pressure of Toluene
The vapor pressure of a liquid is a fundamental property that dictates its evaporation rate and

boiling point. The relationship between temperature and vapor pressure for toluene is well-

described by the Antoine equation:

log₁₀(P) = A − (B / (T + C))
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Where P is the vapor pressure in bar and T is the temperature in Kelvin. The following table

lists the Antoine coefficients for toluene over different temperature ranges.[1]

Temperature Range
(K)

A B C

273.13 - 297.89 4.23679 1426.448 -45.957

303 - 343 4.08245 1346.382 -53.508

308.52 - 384.66 4.07827 1343.943 -53.773

273 - 323 4.14157 1377.578 -50.507

The boiling point of toluene at standard atmospheric pressure (760 mmHg) is 110.6 °C.[2]

Enthalpy of Vaporization (ΔvapH)
The enthalpy of vaporization is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure. This value is temperature-dependent.

Temperature (K) Enthalpy of Vaporization (kJ/mol)

298.15 38.06

318 37.3

341.27 35.65

360 35.4

The relationship between the enthalpy of vaporization and temperature can be expressed by

the equation: ΔvapH = A exp(1 - Tr)β, where Tr is the reduced temperature (T / Tc). For toluene,

between 298 K and 410 K, A = 53.09 kJ/mol and β = 0.2774, with a critical temperature (Tc) of

591.7 K.[1]

Specific Heat Capacity at Constant Pressure (Cp)
Specific heat capacity is the amount of heat energy required to raise the temperature of a

substance per unit of mass.
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Liquid Phase[3]

Temperature (K) Cp (J/mol·K)

294.71 157.0

298.15 157.057

Gas Phase[4]

Temperature (K) Cp (J/mol·K)

298.15 103.7

400 139.9

500 170.8

600 196.2

Density of Liquid Toluene
The density of liquid toluene varies with both temperature and pressure. The following table

provides density values at various conditions. A comprehensive study by McLinden and Splett

provides a standard reference for liquid toluene density over a wide range of temperatures and

pressures.[5]

Temperature (°C) Pressure (MPa) Density ( kg/m ³)

-50 0.1 924.5

20 0.1 866.9

100 0.1 789.7

20 10 873.3

20 30 885.5

Experimental Protocols
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The determination of accurate thermodynamic data relies on precise experimental

methodologies. Below is an overview of the key techniques employed. For detailed

experimental protocols, it is recommended to consult the original research articles cited in

sources such as the NIST Chemistry WebBook.

Calorimetry: Techniques like adiabatic calorimetry are used to measure heat capacities. The

substance is heated in a controlled environment, and the energy input required to achieve a

certain temperature change is precisely measured. For determining the enthalpy of

vaporization, techniques like differential scanning calorimetry (DSC) or specialized vapor-flow

calorimeters are employed.

Vapor-Liquid Equilibrium (VLE) Studies: To determine vapor pressure, VLE stills are used. In

these apparatuses, the liquid and vapor phases are allowed to reach equilibrium at a specific

temperature, and the corresponding pressure is measured using a manometer.

Densitometry: The density of liquid toluene is often measured using vibrating-tube densimeters.

The principle involves measuring the oscillation frequency of a U-shaped tube filled with the

liquid. The frequency of oscillation is directly related to the density of the fluid. For high-

accuracy measurements over wide temperature and pressure ranges, a two-sinker hydrostatic-

balance densimeter with a magnetic suspension coupling can be utilized.[5]

Interrelation of Thermodynamic Properties
The various thermodynamic properties of toluene are interconnected. For instance, the

Clausius-Clapeyron equation relates vapor pressure, temperature, and the enthalpy of

vaporization. The following diagram illustrates the logical flow of how these properties are

determined and interconnected.
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Caption: Workflow for determining and relating key thermodynamic properties of toluene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4654613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4654613/
https://www.benchchem.com/product/b1205082#thermodynamic-data-for-toluene-at-various-temperatures-and-pressures
https://www.benchchem.com/product/b1205082#thermodynamic-data-for-toluene-at-various-temperatures-and-pressures
https://www.benchchem.com/product/b1205082#thermodynamic-data-for-toluene-at-various-temperatures-and-pressures
https://www.benchchem.com/product/b1205082#thermodynamic-data-for-toluene-at-various-temperatures-and-pressures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1205082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

